Cas no 4792-27-2 (1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid)

• Product Name: 1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid
• CAS No: 4792-27-2
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD15144243
• CID: 1006505
• PubChem ID: 14742993
• Update Time: 2025-04-20

1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid
• 4-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-
• 1-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid
• 1-OXO-1,3-DIHYDRO-ISOBENZOFURAN-4-CARBOXYLIC ACID
• 1-oxo-3H-isobenzofuran-4-carboxylic acid
• 4-Carboxyphthalid
• 4-Carboxy-phthalid
• AGN-PC-002E81
• AK-48976
• SureCN5449123
• 1-Oxo-1,3-dihydroisobenzofuran-4-carboxylic acid
• SB37310
• DB-057862
• 4792-27-2
• CS-0452785
• SCHEMBL5449123
• VBNXTCQFKJLUEQ-UHFFFAOYSA-N
• 1-OXO-3H-2-BENZOFURAN-4-CARBOXYLIC ACID
• DTXSID70563516

• MDL： MFCD15144243
• Inchi： 1S/C9H6O4/c10-8(11)5-2-1-3-6-7(5)4-13-9(6)12/h1-3H,4H2,(H,10,11)
• InChI Key： VBNXTCQFKJLUEQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)O)C=2C1)=O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.502
• Boiling Point: 470.136 °C at 760 mmHg
• Flash Point: 201.645 °C
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives